![molecular formula C15H14N2O6 B6215184 2-(2,6-dioxopiperidin-3-yl)-5,6-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione CAS No. 343922-95-2](/img/no-structure.png)
2-(2,6-dioxopiperidin-3-yl)-5,6-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione
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Overview
Description
The compound “2-(2,6-dioxopiperidin-3-yl)-5,6-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione” is a derivative of the compound “2-(2,6-dioxopiperidin-3-yl)-5-hydroxyisoindoline-1,3-dione”. The latter is known to have a molecular weight of 274.23 and is typically stored under inert atmosphere at room temperature .
Molecular Structure Analysis
The parent compound of “this compound” has a molecular formula of C13H10N2O5 . The InChI code for the parent compound is 1S/C13H10N2O5/c16-6-1-2-7-8(5-6)13(20)15(12(7)19)9-3-4-10(17)14-11(9)18/h1-2,5,9,16H,3-4H2,(H,14,17,18) .Physical and Chemical Properties Analysis
The parent compound of “this compound” is a solid substance that is stored under an inert atmosphere at room temperature . and a molecular weight of 274.23 .Mechanism of Action
While the specific mechanism of action for “2-(2,6-dioxopiperidin-3-yl)-5,6-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione” is not available, it’s worth noting that similar compounds, such as Lenalidomide, are known to have potent antineoplastic, anti-angiogenic, and anti-inflammatory properties . They work through various mechanisms of actions that promote malignant cell death and enhance host immunity .
Safety and Hazards
The parent compound of “2-(2,6-dioxopiperidin-3-yl)-5,6-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione” is associated with several hazards. It can cause skin irritation (H315) and serious eye irritation (H319) . Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical attention if skin or eye irritation persists .
Future Directions
The compound “2-(2,6-dioxopiperidin-3-yl)-5,6-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione” and its derivatives could potentially be used in the development of Thalidomide-based PROTACs . This suggests that future research could focus on exploring its potential applications in targeted protein degradation .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(2,6-dioxopiperidin-3-yl)-5,6-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione' involves the condensation of 3,4-dimethoxybenzaldehyde with succinic anhydride to form 2-(3,4-dimethoxyphenyl)-2,3-dihydro-1H-isoindole-1,3-dione. This intermediate is then reacted with piperidine-2,6-dione to yield the final product.", "Starting Materials": [ "3,4-dimethoxybenzaldehyde", "succinic anhydride", "piperidine-2,6-dione" ], "Reaction": [ "Step 1: Condensation of 3,4-dimethoxybenzaldehyde with succinic anhydride in the presence of a catalyst such as p-toluenesulfonic acid to form 2-(3,4-dimethoxyphenyl)-2,3-dihydro-1H-isoindole-1,3-dione.", "Step 2: Reaction of 2-(3,4-dimethoxyphenyl)-2,3-dihydro-1H-isoindole-1,3-dione with piperidine-2,6-dione in the presence of a base such as potassium carbonate to yield the final product, 2-(2,6-dioxopiperidin-3-yl)-5,6-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione." ] } | |
CAS No. |
343922-95-2 |
Molecular Formula |
C15H14N2O6 |
Molecular Weight |
318.3 |
Purity |
95 |
Origin of Product |
United States |
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